Cas no 2137534-74-6 (2-{(tert-butoxy)carbonylamino}-3-4-(propan-2-yloxy)-1H-pyrazol-1-ylbutanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-4-(propan-2-yloxy)-1H-pyrazol-1-ylbutanoic acid
• CAS No: 2137534-74-6
• MF: C₁₅H₂₅N₃O₅
• MW: 327.37610411644
• CID: 6587452
• PubChem ID: 165746527
• Update Time: 2025-07-19

2-{(tert-butoxy)carbonylamino}-3-4-(propan-2-yloxy)-1H-pyrazol-1-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-4-(propan-2-yloxy)-1H-pyrazol-1-ylbutanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]butanoic acid
• EN300-1141045
• 2137534-74-6

• Inchi： 1S/C15H25N3O5/c1-9(2)22-11-7-16-18(8-11)10(3)12(13(19)20)17-14(21)23-15(4,5)6/h7-10,12H,1-6H3,(H,17,21)(H,19,20)
• InChI Key： WXSATUNEORDFLL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C)N1C=C(C=N1)OC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 327.17942091g/mol
• Monoisotopic Mass: 327.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-4-(propan-2-yloxy)-1H-pyrazol-1-ylbutanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-3-4-(propan-2-yloxy)-1H-pyrazol-1-ylbutanoic acid (CAS No. 2137534-74-6)

2-{(tert-butoxy)carbonylamino}-3-4-(propan-2-yloxy)-1H-pyrazol-1-ylbutanoic acid (CAS No. 2137534-74-6) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a tert-butoxycarbonyl (Boc) protected amine, a pyrazole ring, and a butanoic acid moiety, making it a versatile intermediate for drug discovery and peptide modification. Its CAS number 2137534-74-6 serves as a critical identifier for researchers sourcing high-purity reagents.

In recent years, the demand for Boc-protected amino acid derivatives like this compound has surged due to their role in peptide synthesis and prodrug development. Scientists frequently search for "Boc-protected pyrazole derivatives" or "CAS 2137534-74-6 solubility data," reflecting its relevance in optimizing reaction conditions. The compound's propan-2-yloxy (isopropoxy) group enhances lipophilicity, a property increasingly explored in bioavailability enhancement strategies for CNS-targeted therapeutics.

The synthetic utility of 2-{(tert-butoxy)carbonylamino}-3-4-(propan-2-yloxy)-1H-pyrazol-1-ylbutanoic acid extends to covalent inhibitor design, where its electrophilic butanoic acid tail enables targeted protein modification. This aligns with trending research areas like PROTACs (Proteolysis Targeting Chimeras) and kinase inhibitor optimization. Analytical chemists often investigate "HPLC methods for CAS 2137534-74-6" to ensure purity standards in API manufacturing, while computational chemists model its conformational flexibility for rational drug design.

Environmental and regulatory considerations are increasingly shaping compound selection, and this molecule's non-hazardous profile (as per available data) makes it preferable for sustainable chemistry initiatives. Its stability under standard laboratory conditions and compatibility with green solvents like ethyl acetate or cyclopentyl methyl ether (CPME) further enhance its appeal. Recent patent literature reveals derivatives of this compound being evaluated for metabolic disorder applications, driving interest in its structure-activity relationships (SAR).

From a technical perspective, the compound's zwitterionic character (due to the coexisting Boc-protected amine and carboxylic acid) necessitates careful pH control during purification. This characteristic has sparked discussions about "CAS 2137534-74-6 crystallization optimization" in process chemistry forums. The pyrazole nitrogen atoms offer additional coordination sites, making the compound a candidate for metal-organic framework (MOF) synthesis in materials science applications.

Ongoing research explores the compound's potential in bioconjugation techniques, particularly for antibody-drug conjugates (ADCs) where its balanced hydrophilicity-lipophilicity profile shows promise. The tert-butoxycarbonyl group provides orthogonal protection in multi-step syntheses, a feature highly valued in combinatorial chemistry workflows. As the pharmaceutical industry shifts toward fragment-based drug discovery, this molecule's molecular weight (MW 341.39 g/mol) positions it as a viable building block.

Quality control protocols for CAS 2137534-74-6 typically involve LC-MS characterization and chiral purity verification, given its single stereocenter. The compound's storage stability (-20°C under nitrogen) and handling precautions (moisture-sensitive) are frequent topics in technical documentation. Its growing presence in high-throughput screening libraries underscores its potential as a privileged scaffold in medicinal chemistry.